Cas no 1699952-20-9 (1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene)

• Product Name: 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene
• CAS No: 1699952-20-9
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 6564109
• PubChem ID: 106204715
• Update Time: 2025-10-31

1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene
• 1699952-20-9
• EN300-1135287
• 1-[2-bromo-1-(2-cyclopropylethoxy)ethyl]-4-methylbenzene

• Inchi： 1S/C14H19BrO/c1-11-2-6-13(7-3-11)14(10-15)16-9-8-12-4-5-12/h2-3,6-7,12,14H,4-5,8-10H2,1H3
• InChI Key： CUNIQDALXOLCDW-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=CC=1)OCCC1CC1

Computed Properties

• Exact Mass: 282.06193g/mol
• Monoisotopic Mass: 282.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene

Introduction to 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene (CAS No. 1699952-20-9)

1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene, with the CAS number 1699952-20-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromo-substituted ethyl group and a cyclopropyl-containing ethoxy moiety attached to a 4-methylbenzene ring. The combination of these functional groups imparts specific chemical and physical properties that make it an intriguing subject for research and development.

The synthesis of 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene typically involves multi-step reactions, starting from readily available starting materials. One common approach is the bromination of an alkylated benzene derivative followed by the introduction of the cyclopropyl-containing ethoxy group. The precise control over reaction conditions, such as temperature, solvent, and catalysts, is crucial to achieve high yields and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of its physical properties, 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene is a colorless liquid with a characteristic odor. Its boiling point, melting point, and solubility in various solvents have been extensively studied. These properties are essential for its handling and storage in laboratory settings and industrial applications. For instance, its solubility in polar solvents like ethanol and acetone makes it suitable for use in solution-based processes.

The chemical reactivity of 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene is influenced by its functional groups. The bromo-substituted ethyl group can undergo nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the cyclopropyl-containing ethoxy group can participate in ring-opening reactions, which can be exploited to introduce new functionalities into the molecule. These reactivity profiles have been leveraged in the development of novel pharmaceuticals and materials with enhanced properties.

Recent research has focused on the potential applications of 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene in drug discovery and development. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene demonstrated significant inhibition of tumor growth in vitro and in animal models. These findings suggest that this compound could serve as a lead molecule for the development of new therapeutic agents.

Beyond pharmaceuticals, 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene has also found applications in materials science. Its unique combination of functional groups makes it suitable for use as a monomer or cross-linking agent in polymer synthesis. Polymers derived from this compound have shown improved mechanical properties, thermal stability, and chemical resistance compared to traditional polymers. These characteristics make them attractive for use in various industries, including electronics, automotive, and aerospace.

The safety profile of 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound has low acute toxicity when handled properly. However, it is important to follow standard safety protocols during handling to minimize exposure risks. Proper personal protective equipment (PPE) should be used, and adequate ventilation should be maintained in laboratory settings.

In conclusion, 1-2-bromo-1-(2-cyclopropylethoxy)ethyl-4-methylbenzene (CAS No. 1699952-20-9) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity profiles make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.